N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-indol-3-yl)propanamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(1H-indol-3-yl)propanamide
• InChI: InChI=1S/C21H21N5O3/c1-2-28-19-10-8-15(12-24-19)21-25-20(29-26-21)13-23-18(27)9-7-14-11-22-17-6-4-3-5-16(14)17/h3-6,8,10-12,22H,2,7,9,13H2,1H3,(H,23,27)
• InChI Key: CFHBCWIPQMAAGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)CCC3=CNC4=CC=CC=C43
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-indol-3-yl)propanamide is a useful research compound. Its molecular formula is C21H21N5O3 and its molecular weight is 391.431. The purity is usually 95%.
BenchChem offers high-quality N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-indol-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-indol-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential as an Alpha(v)Beta(3) Antagonist

This compound has been identified as a potent and selective antagonist of the alpha(v)beta(3) receptor. Such compounds are significant in the prevention and treatment of osteoporosis, showcasing an excellent in vitro profile, significant unbound fraction in human plasma, and good pharmacokinetics in animal models. These properties make it a promising candidate for clinical development in bone turnover-related conditions (Hutchinson et al., 2003).

Synthesis and Urease Inhibition

Research into novel indole-based hybrid oxadiazole scaffolds with N-(substituted-phenyl)butanamides has demonstrated significant in vitro inhibitory potential against the urease enzyme. These molecules, due to their potent inhibition capabilities, are considered valuable therapeutic agents in drug design programs, particularly for diseases where urease activity is a pathogenic factor (Nazir et al., 2018).

Antimicrobial Activity

A series of synthesized compounds related to this chemical structure have been evaluated for their antimicrobial activity. Some of these compounds have shown potent to weak antimicrobial activities, highlighting the compound's potential as a novel class of antimicrobial agents. Notably, compounds with specific substitutions have demonstrated significant inhibition against both bacterial and fungal strains, making them interesting subjects for further antimicrobial studies (Gaonkar et al., 2006).